Cas no 2228134-72-1 (tert-butyl N-{3-[(oxiran-2-yl)methyl]oxolan-3-yl}carbamate)

• Product Name: tert-butyl N-{3-[(oxiran-2-yl)methyl]oxolan-3-yl}carbamate
• CAS No: 2228134-72-1
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5867344
• PubChem ID: 165657303
• Update Time: 2025-10-29

tert-butyl N-{3-[(oxiran-2-yl)methyl]oxolan-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2228134-72-1
• tert-butyl N-{3-[(oxiran-2-yl)methyl]oxolan-3-yl}carbamate
• EN300-1898946

• Inchi： 1S/C12H21NO4/c1-11(2,3)17-10(14)13-12(4-5-15-8-12)6-9-7-16-9/h9H,4-8H2,1-3H3,(H,13,14)
• InChI Key： XDQSZRFMPTWIQE-UHFFFAOYSA-N
• SMILES： O1CC1CC1(COCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.1Ų

Additional information on tert-butyl N-{3-[(oxiran-2-yl)methyl]oxolan-3-yl}carbamate

Comprehensive Guide to tert-butyl N-{3-[(oxiran-2-yl)methyl]oxolan-3-yl}carbamate (CAS No. 2228134-72-1)

tert-butyl N-{3-[(oxiran-2-yl)methyl]oxolan-3-yl}carbamate (CAS No. 2228134-72-1) is a specialized organic compound widely used in pharmaceutical and chemical synthesis. Its unique structure, featuring an oxirane (epoxide) and a carbamate functional group, makes it a valuable intermediate in drug development and material science. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in small-molecule therapeutics and bioconjugation chemistry.

The compound's tert-butyl carbamate (Boc) protecting group is particularly significant in peptide synthesis, a field experiencing rapid growth due to advancements in biopharmaceuticals and personalized medicine. With the rising demand for novel drug candidates, tert-butyl N-{3-[(oxiran-2-yl)methyl]oxolan-3-yl}carbamate has gained attention for its role in creating structurally diverse molecules. Its oxirane moiety also enables selective reactions with nucleophiles, making it useful for click chemistry applications—a hot topic in modern drug discovery.

From a chemical perspective, CAS 2228134-72-1 exhibits moderate stability under standard conditions, though storage recommendations typically suggest a cool, dry environment to preserve its reactivity. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity, a critical factor given its use in high-value synthetic pathways. The compound's solubility profile—soluble in organic solvents like dichloromethane and THF but poorly soluble in water—makes it suitable for organic-phase reactions.

Recent trends in green chemistry have spurred interest in optimizing synthetic routes for tert-butyl N-{3-[(oxiran-2-yl)methyl]oxolan-3-yl}carbamate to minimize environmental impact. Researchers are exploring catalytic methods to enhance yield and reduce waste, aligning with global sustainability goals. Additionally, the compound's potential in prodrug design and targeted drug delivery systems has made it a subject of study in cutting-edge biomedical research.

For suppliers and manufacturers, ensuring consistent quality of tert-butyl N-{3-[(oxiran-2-yl)methyl]oxolan-3-yl}carbamate is paramount, given its application in sensitive synthetic processes. Batch-to-batch reproducibility, documented in Certificates of Analysis (CoA), is a key purchasing criterion for pharmaceutical companies. The market for such fine chemicals is expanding, driven by the growth of contract research organizations (CROs) and generic drug development.

Safety considerations for handling CAS 2228134-72-1 include standard laboratory precautions—use of gloves, goggles, and proper ventilation. While not classified as highly hazardous, its epoxide group warrants careful handling to avoid unnecessary exposure. Regulatory compliance, particularly concerning REACH and GMP standards, is essential for commercial distribution, especially in the European and North American markets.

Looking ahead, tert-butyl N-{3-[(oxiran-2-yl)methyl]oxolan-3-yl}carbamate is poised to maintain its relevance in organic synthesis, particularly as drug discovery increasingly focuses on complex heterocycles and stereoselective transformations. Its dual functionality—combining a protected amine with a reactive epoxide—offers synthetic flexibility that continues to attract interest from both academic and industrial chemists worldwide.